![molecular formula C17H20ClN3O3S B8710113 tert-Butyl (1-(7-chlorothieno[3,2-b]pyridine-2-carbonyl)pyrrolidin-3-yl)carbamate](/img/structure/B8710113.png)
tert-Butyl (1-(7-chlorothieno[3,2-b]pyridine-2-carbonyl)pyrrolidin-3-yl)carbamate
Cat. No. B8710113
M. Wt: 381.9 g/mol
InChI Key: GXSFIMVFVOKBJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06964961B2
Procedure details
The title compound was prepared from lithium 7-chloro-thieno[3,2-b]pyridine-2-carboxylate and racemic pyrrolidin-3-yl-carbamic acid tert butyl ester by a method analogous to Example 1B. MS: 382/384 (MH+); HPLC Rf: 5.21 min.; HPLC purity 99%.
Name
lithium 7-chloro-thieno[3,2-b]pyridine-2-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]2[CH:8]=[C:9]([C:11]([O-:13])=O)[S:10][C:3]=12.[Li+].[C:15]([O:19][C:20](=[O:27])[NH:21][CH:22]1[CH2:26][CH2:25][NH:24][CH2:23]1)([CH3:18])([CH3:17])[CH3:16]>>[C:15]([O:19][C:20](=[O:27])[NH:21][CH:22]1[CH2:26][CH2:25][N:24]([C:11]([C:9]2[S:10][C:3]3[C:4](=[N:5][CH:6]=[CH:7][C:2]=3[Cl:1])[CH:8]=2)=[O:13])[CH2:23]1)([CH3:18])([CH3:16])[CH3:17] |f:0.1|
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Inputs
Step One
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Name
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lithium 7-chloro-thieno[3,2-b]pyridine-2-carboxylate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C2C(=NC=C1)C=C(S2)C(=O)[O-].[Li+]
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)(C)(C)OC(NC1CNCC1)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(C)(C)(C)OC(NC1CN(CC1)C(=O)C1=CC2=NC=CC(=C2S1)Cl)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
